4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-nitrophthalonitrile

• IUPAC Name: 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-nitrobenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C20H17N5O4/c21-10-15-8-17(18(25(26)27)9-16(15)11-22)24-5-3-23(4-6-24)12-14-1-2-19-20(7-14)29-13-28-19/h1-2,7-9H,3-6,12-13H2
• InChI Key: IJDBFBUTFHHDRX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=C(C=C(C(=C4)C#N)C#N)[N+](=O)[O-]
• Molecular Formula: C20H17N5O4
• Molecular Weight: 391.4 g/mol

Description

4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-5-nitrophthalonitrile is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as BPN or BPN14770, and it has been studied for its ability to improve cognitive function and treat neurodegenerative diseases.

Mechanism of Action

BPN works by inhibiting the activity of phosphodiesterase-4D (PDE4D), an enzyme that breaks down cyclic adenosine monophosphate (cAMP) in the brain. By inhibiting PDE4D, BPN increases the levels of cAMP, which is essential for the proper functioning of neurotransmitters and synaptic plasticity.
Biochemical and Physiological Effects:
BPN has been shown to improve cognitive function, memory, and learning in animal models. BPN has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is essential for the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of BPN is its ability to cross the blood-brain barrier, which allows it to target the brain directly. However, one of the limitations of BPN is its low solubility in water, which can make it challenging to administer in clinical settings.

Future Directions

There are several future directions for the research and development of BPN. One potential direction is to study the effects of BPN on other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Another direction is to investigate the potential of BPN as a treatment for depression and anxiety disorders. In addition, researchers are exploring new synthesis methods to improve the solubility of BPN and make it easier to administer in clinical settings.
In conclusion, BPN is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications in treating neurodegenerative diseases and improving cognitive function. Further research is needed to fully understand the mechanisms of action and potential applications of BPN.

Scientific Research Applications

BPN has been extensively studied for its potential therapeutic applications in treating Alzheimer's disease, Fragile X syndrome, and other neurodegenerative disorders. BPN has been shown to improve cognitive function in animal models and has been tested in clinical trials for its safety and efficacy.